Cas no 476435-13-9 (N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide)

• Product Name: N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• CAS No: 476435-13-9
• MF: C₂₆H₂₆N₄O₂S
• MW: 458.575244426727
• CID: 5971673
• PubChem ID: 18553351
• Update Time: 2025-06-09

N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide
• N-((4-benzyl-5-((3-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• Benzamide, 4-methoxy-N-[[5-[[(3-methylphenyl)methyl]thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-
• 476435-13-9
• N-[[4-benzyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• F0528-0464
• AKOS024580215
• N-[(4-benzyl-5-{[(3-methylphenyl)methyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide

• Inchi： 1S/C26H26N4O2S/c1-19-7-6-10-21(15-19)18-33-26-29-28-24(30(26)17-20-8-4-3-5-9-20)16-27-25(31)22-11-13-23(32-2)14-12-22/h3-15H,16-18H2,1-2H3,(H,27,31)
• InChI Key： WBUOHMFALQWENI-UHFFFAOYSA-N
• SMILES： C(NCC1N(CC2=CC=CC=C2)C(SCC2=CC=CC(C)=C2)=NN=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 458.17764726g/mol
• Monoisotopic Mass: 458.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 13.15±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide

N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide (CAS No. 476435-13-9): A Comprehensive Overview

N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide (CAS No. 476435-13-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a benzyl group, a methylsulfanyl moiety, and a methoxybenzamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide typically involves multistep reactions, including the formation of the triazole ring and the subsequent functionalization with the benzyl and methoxybenzamide groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide has been extensively studied for its potential as an antifungal agent. Triazoles are well-known for their broad-spectrum antifungal properties, and this particular compound has shown promising results in inhibiting the growth of various fungal pathogens. Studies have demonstrated its efficacy against Candida species, Aspergillus species, and other clinically relevant fungi. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

Beyond its antifungal properties, N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell cycle regulation and apoptosis. Specifically, it has been shown to inhibit the activity of certain kinases and transcription factors that are overexpressed in various types of cancer. These findings suggest that this compound could be a valuable lead for the development of novel anticancer therapeutics.

The pharmacokinetic properties of N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an oral medication. Additionally, it has demonstrated low toxicity in preclinical studies, further supporting its safety profile.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-function relationships of N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide. Molecular docking studies have provided insights into how this compound interacts with specific protein targets involved in fungal growth and cancer cell proliferation. These computational models have guided the design of more potent analogs with improved therapeutic indices.

In conclusion, N-(4-benzyl-5-{(3-methylphenyl)methylsulfanyl}-4H-1,2,4-triazol-3-yl)methyl-4-methoxybenzamide (CAS No. 476435-13-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers antifungal and anticancer properties, making it a valuable candidate for further development in both academic research and pharmaceutical industries. Ongoing studies aim to optimize its pharmacological profile and explore its full therapeutic potential.